3-[(Z)-(5-hydroxy-2-sulfanyl-4H-imidazol-4-ylidene)methyl]-7-methylquinolin-2(1H)-one

• Molecular Formula: C14H11N3O2S
• Molecular Weight: 285.32 g/mol
• IUPAC Name: (3E)-3-[(5-hydroxy-2-sulfanylidene-1,3-dihydroimidazol-4-yl)methylidene]-7-methylquinolin-2-one
• InChI: InChI=1S/C14H11N3O2S/c1-7-2-3-8-5-9(12(18)15-10(8)4-7)6-11-13(19)17-14(20)16-11/h2-6,19H,1H3,(H2,16,17,20)/b9-6+
• InChI Key: KEVQIRPMNKYGIF-RMKNXTFCSA-N
• Isomeric SMILES: CC1=CC2=NC(=O)/C(=C/C3=C(NC(=S)N3)O)/C=C2C=C1
• Canonical SMILES: CC1=CC2=NC(=O)C(=CC3=C(NC(=S)N3)O)C=C2C=C1

Description

(5Z)-5-[(2-HYDROXY-7-METHYLQUINOLIN-3-YL)METHYLIDENE]-2-SULFANYLIDENEIMIDAZOLIDIN-4-ONE: is a complex organic compound with potential applications in various scientific fields. This compound features a quinoline moiety, a sulfur-containing imidazolidinone ring, and a hydroxyl group, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-[(2-HYDROXY-7-METHYLQUINOLIN-3-YL)METHYLIDENE]-2-SULFANYLIDENEIMIDAZOLIDIN-4-ONE typically involves multi-step organic reactions. The process begins with the preparation of the quinoline derivative, followed by the introduction of the imidazolidinone ring. Key steps include:

Formation of the Quinoline Derivative: Starting from 2-aminoacetophenone, the quinoline ring is synthesized through a series of cyclization and oxidation reactions.

Introduction of the Imidazolidinone Ring: The imidazolidinone ring is formed by reacting the quinoline derivative with thiourea under acidic conditions.

Final Coupling Reaction: The final step involves coupling the quinoline derivative with the imidazolidinone ring under basic conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. Techniques such as continuous flow chemistry and automated synthesis can be employed to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-[(2-HYDROXY-7-METHYLQUINOLIN-3-YL)METHYLIDENE]-2-SULFANYLIDENEIMIDAZOLIDIN-4-ONE: undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a quinone derivative.

Reduction: The imidazolidinone ring can be reduced to form a dihydro derivative.

Substitution: The quinoline ring can undergo electrophilic substitution reactions, such as nitration and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophilic substitution reactions typically require acidic conditions and reagents like nitric acid or halogens.

Major Products

Oxidation: Quinone derivatives.

Reduction: Dihydro derivatives.

Substitution: Nitrated or halogenated quinoline derivatives.

Scientific Research Applications

(5Z)-5-[(2-HYDROXY-7-METHYLQUINOLIN-3-YL)METHYLIDENE]-2-SULFANYLIDENEIMIDAZOLIDIN-4-ONE: has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and chemical sensors.

Mechanism of Action

The mechanism of action of (5Z)-5-[(2-HYDROXY-7-METHYLQUINOLIN-3-YL)METHYLIDENE]-2-SULFANYLIDENEIMIDAZOLIDIN-4-ONE involves its interaction with specific molecular targets. The compound can inhibit enzymes by binding to their active sites, thereby blocking substrate access. It may also interact with cellular pathways involved in inflammation and cancer progression, modulating the activity of key signaling molecules.

Comparison with Similar Compounds

(5Z)-5-[(2-HYDROXY-7-METHYLQUINOLIN-3-YL)METHYLIDENE]-2-SULFANYLIDENEIMIDAZOLIDIN-4-ONE: can be compared with similar compounds such as:

Quinoline Derivatives: Compounds like chloroquine and quinine, which also contain the quinoline moiety.

Imidazolidinone Derivatives: Compounds like thiazolidinones, which share the imidazolidinone ring structure.

The uniqueness of (5Z)-5-[(2-HYDROXY-7-METHYLQUINOLIN-3-YL)METHYLIDENE]-2-SULFANYLIDENEIMIDAZOLIDIN-4-ONE lies in its combined structural features, which confer distinct chemical reactivity and biological activity.